Cas no 2749824-37-9 (Fmoc-Sar-Sar-Sar-OH)
Fmoc-Sar-Sar-Sar-OH Chemical and Physical Properties
Names and Identifiers
-
- GT-0012
- Fmoc-Sar-Sar-Sar-OH
- AKOS037653468
- 2749824-37-9
-
- Inchi: 1S/C24H27N3O6/c1-25(12-21(28)26(2)14-23(30)31)22(29)13-27(3)24(32)33-15-20-18-10-6-4-8-16(18)17-9-5-7-11-19(17)20/h4-11,20H,12-15H2,1-3H3,(H,30,31)
- InChI Key: SHCGFACGCNVYCW-UHFFFAOYSA-N
- SMILES: O(C(N(C)CC(N(C)CC(N(C)CC(=O)O)=O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2
Computed Properties
- Exact Mass: 453.18998559g/mol
- Monoisotopic Mass: 453.18998559g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 33
- Rotatable Bond Count: 9
- Complexity: 722
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 108Ų
Fmoc-Sar-Sar-Sar-OH Related Literature
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
Additional information on Fmoc-Sar-Sar-Sar-OH
Recent Advances in the Application of Fmoc-Sar-Sar-Sar-OH (CAS: 2749824-37-9) in Chemical Biology and Pharmaceutical Research
The compound Fmoc-Sar-Sar-Sar-OH (CAS: 2749824-37-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications in peptide synthesis and drug development. This tripeptide, composed of three sarcosine (Sar) residues protected by a fluorenylmethyloxycarbonyl (Fmoc) group, exhibits enhanced stability and solubility, making it a valuable building block for the construction of complex peptide architectures. Recent studies have explored its utility in the design of self-assembling peptides, drug delivery systems, and bioactive scaffolds, highlighting its versatility in biomedical applications.
One of the key advancements in the use of Fmoc-Sar-Sar-Sar-OH is its incorporation into peptide-based hydrogels. Researchers have demonstrated that this tripeptide can form stable hydrogels under physiological conditions, which are capable of encapsulating and releasing therapeutic agents in a controlled manner. These hydrogels have shown promise in wound healing and tissue engineering applications, owing to their biocompatibility and tunable mechanical properties. Furthermore, the ability of Fmoc-Sar-Sar-Sar-OH to self-assemble into nanostructures has been leveraged to develop novel drug delivery platforms that enhance the bioavailability and targeting efficiency of hydrophobic drugs.
In addition to its applications in drug delivery, Fmoc-Sar-Sar-Sar-OH has been investigated for its role in modulating protein-protein interactions (PPIs). The sarcosine residues in the tripeptide impart conformational flexibility, enabling it to mimic natural peptide motifs involved in PPIs. Recent studies have utilized Fmoc-Sar-Sar-Sar-OH as a scaffold to design peptidomimetics that disrupt pathological PPIs, such as those involved in cancer and neurodegenerative diseases. These findings underscore the potential of this compound as a tool for the discovery of new therapeutic agents targeting challenging disease pathways.
The synthesis and characterization of Fmoc-Sar-Sar-Sar-OH have also been refined in recent years. Advances in solid-phase peptide synthesis (SPPS) techniques have improved the yield and purity of this tripeptide, facilitating its broader adoption in research and development. Analytical methods such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS) have been employed to ensure the quality and consistency of Fmoc-Sar-Sar-Sar-OH batches, which is critical for its reproducible performance in experimental settings. These technical improvements have paved the way for more extensive exploration of its applications.
Looking ahead, the potential of Fmoc-Sar-Sar-Sar-OH extends beyond its current applications. Ongoing research is exploring its use in the development of bioresponsive materials and smart therapeutics that can adapt to environmental stimuli. For instance, pH-sensitive derivatives of Fmoc-Sar-Sar-Sar-OH are being investigated for site-specific drug release in acidic tumor microenvironments. Additionally, its compatibility with other biomaterials, such as polymers and nanoparticles, opens new avenues for multifunctional hybrid systems. As the understanding of its properties deepens, Fmoc-Sar-Sar-Sar-OH is poised to play a pivotal role in the next generation of biomedical innovations.
In conclusion, Fmoc-Sar-Sar-Sar-OH (CAS: 2749824-37-9) represents a versatile and promising tool in chemical biology and pharmaceutical research. Its applications in peptide hydrogels, drug delivery, and PPI modulation highlight its broad utility, while advancements in synthesis and characterization ensure its reliability for scientific and therapeutic purposes. Future research will likely uncover even more innovative uses for this compound, solidifying its importance in the field. Researchers and industry professionals are encouraged to explore its potential further, as it offers a unique combination of stability, flexibility, and functionality that is rare in synthetic peptides.
2749824-37-9 (Fmoc-Sar-Sar-Sar-OH) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)